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Test Organism / Parameter Endpoint Value Notes / Classification

Mammals (Rat) Acute Oral LD₅₀ 112 mg/kg Considered "Moderate" toxicity

[1].

Earthworms Acute 14-day LC₅₀ No data

found

Data is missing from the source

[1].

Soil Micro-organisms Toxicity No data

found

Data is missing from the source

[1].

Bio-concentration Factor
(BCF)

Risk Low risk Based on an estimated Log P of

1.68 [1].

Environmental Fate Soil degradation

(DT₅₀)

No data

found

Data is missing from the source

[1].

General Biodegradability Not provided No data

found

Data is missing from the source

[1].

Frameworks and Experimental Approaches

While specific test protocols for methasulfocarb were not located, the following information outlines

standard ecotoxicity assessment methods that researchers can use.
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Assessment Frameworks: Standardized frameworks, such as those from the US EPA or the OECD,

provide guidelines for testing chemicals on aquatic and terrestrial organisms. Endpoints commonly
measured include LC₅₀ (Lethal Concentration for 50% of a population) and EC₅₀ (Effect
Concentration for 50% of a population) [2].
Experimental Organisms: Ecotoxicity tests often use a set of indicator species to predict potential

hazards [2]. These typically include:
Freshwater fish (e.g., trout, zebrafish)

Aquatic invertebrates (e.g., Daphnia magna, a water flea)
Aquatic plants and algae
Earthworms and other soil invertebrates
Birds and bees

The following diagram illustrates a generalized workflow for conducting an ecotoxicity assessment based on

these standard practices.
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Important Note on Data Gaps and Alternatives

The search results revealed several significant data gaps for methasulfocarb, particularly concerning its

effects on aquatic life, soil organisms, and its overall persistence in the environment [1]. A true comparative

guide requires more complete datasets.

Finding Data on Alternatives: You can consult authoritative databases to gather more
comprehensive data. The US EPA's ECOTOX Knowledgebase is a comprehensive resource for

single-chemical ecotoxicity data [3]. The Pesticide Properties DataBase (PPDB), which provided
the methasulfocarb information, also contains data on many other pesticides, allowing for

comparisons [1].
Emerging Alternatives: The search also indicated research into biological control agents, such as

specific strains of Bacillus and Pseudomonas bacteria, which function as biocontrol agents and plant
growth promoters [4] [5]. Their ecotoxicological profile would differ significantly from synthetic

chemicals like methasulfocarb and require separate assessment.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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